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Compound of Interest

Compound Name:

N-(3-

hydroxyphenyl)methanesulfonami

de

CAS No.: 71290-40-9

Cat. No.: B2460416

Get Quote

As a Senior Application Scientist, my objective is to provide more than just a list of safety

precautions. True laboratory safety stems from understanding the causality behind chemical

behaviors and implementing self-validating systems that ensure protocols are executed

correctly.

N-(3-hydroxyphenyl)methanesulfonamide (CAS: 71290-40-9) is a highly valuable organic

building block frequently utilized in the synthesis of kinase inhibitors and targeted therapeutics.

However, its specific molecular architecture demands rigorous handling procedures to protect

personnel and maintain experimental integrity.

Chemical Profile & Hazard Causality
Before handling any compound, we must understand how its structure dictates its hazard

profile.
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Chemical Name: N-(3-hydroxyphenyl)methanesulfonamide

CAS Number: 71290-40-9

Physical State: Solid (typically a crystalline powder)

Molecular Weight: 187.22 g/mol [1]

Hazard Causality: According to standard GHS classifications, this compound is flagged for

three primary hazards: H315 (Skin irritation), H319 (Serious eye irritation), and H335

(Respiratory irritation) [1][2]. The causality behind these hazards lies in its functional groups.

The molecule features a methanesulfonamide moiety and a phenolic hydroxyl group. The

acidic nature of the sulfonamide proton, combined with the phenol, makes the compound a

moderate electrophilic and acidic irritant. When the solid is agitated, it easily forms an

aerosolized micro-dust. Upon contact with the moisture in human mucous membranes (eyes,

respiratory tract) or the lipid bilayer of the skin, it induces localized inflammation and cellular

irritation.

Personal Protective Equipment (PPE) Matrix
To mitigate the specific hazards posed by the aerosolization of this compound, the following

PPE matrix must be strictly adhered to. Every piece of equipment is chosen based on the

compound's physical state and irritation potential.
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Protection
Category

Equipment
Specification

Regulatory
Standard

Causality &
Rationale

Ocular
Tight-fitting safety

goggles
EN 166 / ANSI Z87.1

Prevents micro-

particulate ingress into

the ocular mucosa,

directly mitigating

H319 risks [1].

Dermal (Hands)
Nitrile gloves (≥ 0.11

mm thickness)
EN 374

Nitrile provides a

robust, impermeable

barrier against solid

organic compounds,

preventing H315 skin

irritation [1].

Dermal (Body)
Cotton lab coat with

elastic cuffs
EN 340

Prevents the

accumulation of

electrostatic chemical

dust on personal

clothing [1].

Respiratory
N95 / FFP2 particulate

respirator
EN 149

Required if handling

outside a fume hood

to filter aerosolized

crystalline dust,

preventing H335

respiratory irritation

[1].

Operational Plan: Self-Validating Handling Protocol
To ensure absolute safety and trustworthiness, this protocol is designed as a self-validating

system. You must not proceed to the next step unless the validation check of the current step is

confirmed.

Phase 1: Pre-Operation Setup

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2460416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fume Hood Verification: Turn on the fume hood and ensure the sash is at the correct

operational height.

Validation Check: Observe the digital airflow monitor. It must read between 0.4 and 0.6

m/s. Alternatively, tape a small piece of tissue to the sash; it must pull inward steadily. Do

not proceed if airflow is turbulent or weak.

PPE Donning: Put on the lab coat, followed by the respirator (if required), safety goggles,

and finally, nitrile gloves. Pull the glove cuffs over the sleeves of the lab coat.

Validation Check: Perform a negative pressure seal check on the respirator. Ensure no

exposed skin is visible at the wrists.

Phase 2: Weighing and Transfer
Static Mitigation: N-(3-hydroxyphenyl)methanesulfonamide powder can hold a static

charge, causing it to disperse unexpectedly. Use an anti-static weighing boat and a grounded

stainless-steel spatula.

Transfer: Slowly transfer the required mass. Keep the container as close to the weighing

boat as possible to minimize the drop height.

Validation Check: Observe the powder behavior. If the powder clings aggressively to the

spatula or "jumps" out of the boat, static is present. Correction: Pass an anti-static ionizer

over the equipment before continuing.

Phase 3: Post-Operation & Doffing
Decontamination: Seal the chemical container tightly. Wipe down the balance and the fume

hood surface with a paper towel lightly dampened with 70% ethanol or water. This binds any

microscopic dust particles.

Doffing: Remove gloves by peeling them inside out to trap any residual chemical. Remove

goggles and lab coat. Wash hands immediately with soap and water.

Validation Check: Inspect hands for any redness or irritation. If present, proceed

immediately to the First Aid workflow.
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Workflow for safe handling and weighing of N-(3-hydroxyphenyl)methanesulfonamide.

Emergency Response & Spill Management
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In the event of an accidental release or exposure, immediate, calculated action is required to

prevent compound assimilation into biological tissues.

First Aid Workflow
Ocular Exposure: The immediate risk is corneal inflammation. Flush eyes with copious

amounts of running water for a minimum of 15 minutes, holding eyelids apart. Validation:

Pain should subside; regardless, seek mandatory ophthalmological evaluation [1].

Dermal Exposure: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. Do not use harsh solvents (like acetone) on the skin, as they

increase the dermal permeability of the sulfonamide.

Inhalation: Move the affected personnel to fresh air. If respiratory irritation persists (coughing,

wheezing), administer oxygen and seek medical attention [1].

Spill Disposal Plan
Never dry-sweep a powder spill of N-(3-hydroxyphenyl)methanesulfonamide, as this will

aerosolize the irritant.

Containment: Evacuate non-essential personnel from the immediate vicinity.

Suppression: Lightly mist the spilled powder with water or dilute ethanol. This physical

intervention binds the fine dust into an easily manageable slurry.

Collection: Use a disposable plastic scoop to collect the moistened material. Place it into a

clean, dry, sealable, and clearly labeled hazardous waste container [1].

Final Decontamination: Wash the spill area with soap and water, absorbing the liquid with

paper towels.
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Emergency spill response and decontamination pathway for solid powder spills.
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Waste Management & Final Disposal
Proper disposal ensures environmental compliance and downstream safety. N-(3-
hydroxyphenyl)methanesulfonamide must not be allowed to enter the standard municipal

waste stream or water courses [1].

Solid Consumables: All contaminated weighing boats, gloves, paper towels, and disposable

spatulas must be collected in a designated solid hazardous waste bag (typically a heavy-

duty, brightly colored polybag).

Chemical Waste: Any unused, degraded, or spilled chemical must be sealed in a chemically

compatible container (e.g., high-density polyethylene).

Labeling & Contractor: Label the container explicitly as "Toxic/Irritant Solid Waste: Contains

N-(3-hydroxyphenyl)methanesulfonamide." Disposal must be executed exclusively

through a licensed, government-approved chemical waste contractor [2][3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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